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Compound of Interest

Compound Name: SB-203186 hydrochloride

Cat. No.: B146733

Audience: Researchers, scientists, and drug development professionals.

Product Information

Compound Name: SB-203186 hydrochloride Chemical Formula: C16H20N202-HCI[1]
Molecular Weight: 308.81 g/mol [1] CAS Number: 207572-69-8[1][2]

Application

SB-203186 hydrochloride is a potent, selective, and competitive antagonist of the 5-HTa
receptor.[2][3] It is utilized in research to investigate the physiological and pathological roles of
the 5-HTa4 receptor, which is involved in various processes, including gastrointestinal motility
and cognitive function.

Important Note on Target Specificity: SB-203186 is an antagonist of the 5-HTa receptor. It
should not be confused with other compounds with similar "SB" nomenclature, such as SB-
203580, which is a well-documented inhibitor of the p38 MAPK signaling pathway.[4][5] For
studies involving p38 MAPK inhibition, the use of a specific inhibitor like SB-203580 or SB-
202190 is appropriate.[4]

Quantitative Data Summary

The key quantitative data for SB-203186 hydrochloride are summarized in the tables below
for easy reference.
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Table 1: Chemical and Physical Properties

Property Value Source
Molecular Formula C16H20N202-HCI [1]
Molecular Weight 308.81 g/mol [1]

CAS Number 207572-69-8 [1][2]

| Purity | 298% |[1] |

Table 2: Solubility and Recommended Storage

Parameter Details Source

Dimethyl Sulfoxide
Solvent [2]
(DMSO0)

100 mg/mL (323.83 mM) in
Maximum Solubility DMSO (ultrasonication may be  [2]

required)

10 mM - 50 mM in 100%
Recommended Stock Conc. N/A
DMSO

4°C, sealed, protected from
Powder Storage ] ] [2]
moisture and light

| Stock Solution Storage | -20°C for up to 1 month; -80°C for up to 6 months. Avoid repeated
freeze-thaw cycles. [[3] |

Experimental Protocol: Stock Solution Preparation

This protocol details the preparation of a 10 mM stock solution of SB-203186 hydrochloride in
DMSO.

4.1 Materials
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SB-203186 hydrochloride powder

Anhydrous or ACS Reagent Grade Dimethyl Sulfoxide (DMSO)|[6]

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer and/or sonicator

4.2 Safety Precautions

o Handle SB-203186 hydrochloride powder in a well-ventilated area or chemical fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,
and gloves.

e Consult the Safety Data Sheet (SDS) for complete handling and safety information.[7][8]

4.3 Calculation To prepare a stock solution of a specific concentration, use the following
formula:

Mass (mg) = [Desired Concentration (mM)] x [Final Volume (mL)] x [Molecular Weight ( g/mol )]
/ 1000

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 308.81 g/mol / 1000
=3.09 mg

4.4 Step-by-Step Procedure

» Weighing: Carefully weigh out the calculated amount (e.g., 3.09 mg) of SB-203186
hydrochloride powder and place it into a sterile microcentrifuge tube or vial.

e Solvent Addition: Add the calculated volume of DMSO (e.g., 1 mL) to the vial containing the
powder.
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 Dissolution: Tightly cap the vial and vortex thoroughly. If the compound does not fully
dissolve, use a bath sonicator for 5-10 minutes until the solution is clear.[2]

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock
solution into smaller, single-use aliquots in sterile microcentrifuge tubes.

o Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-
term storage (up to 6 months).[3]

Stock Solution Preparation Workflow
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(6. Store at -20°C or -80°C
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Caption: Experimental workflow for preparing SB-203186 hydrochloride stock solution.

Mechanism of Action and Signaling Pathway

SB-203186 hydrochloride acts as an antagonist at the 5-HT4 receptor, a G-protein coupled
receptor (GPCR). The binding of the endogenous ligand, serotonin (5-HT), to this receptor
typically activates a Gs alpha subunit, which in turn stimulates adenylyl cyclase (AC). This
leads to an increase in intracellular cyclic AMP (CAMP) levels, activating Protein Kinase A
(PKA), which then phosphorylates downstream targets to elicit a cellular response. By
competitively blocking the 5-HTa4 receptor, SB-203186 prevents this signaling cascade from
occurring.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b146733?utm_src=pdf-body
https://www.benchchem.com/product/b146733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Methodolog

ical & Application
Check Availability & Pricing

5-HT4 Receptor Signaling Pathway
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Caption: Inhibition of the 5-HT4 receptor signaling cascade by SB-203186.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Preparation and Handling of SB-
203186 Hydrochloride Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146733#how-to-prepare-sb-203186-hydrochloride-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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